4-methyl-3-[(2-methylbenzyl)thio]-5-(2-thienylmethyl)-4H-1,2,4-triazole

• IUPAC Name: 4-methyl-3-[(2-methylphenyl)methylsulfanyl]-5-(thiophen-2-ylmethyl)-1,2,4-triazole
• InChI: InChI=1S/C16H17N3S2/c1-12-6-3-4-7-13(12)11-21-16-18-17-15(19(16)2)10-14-8-5-9-20-14/h3-9H,10-11H2,1-2H3
• InChI Key: IHJOTVRFNFNNFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NN=C(N2C)CC3=CC=CS3
• Molecular Formula: C16H17N3S2
• Molecular Weight: 315.5 g/mol

Description

4-methyl-3-[(2-methylbenzyl)thio]-5-(2-thienylmethyl)-4H-1,2,4-triazole is a chemical compound that belongs to the class of triazole derivatives. It has been extensively studied for its potential applications in various scientific research fields. Additionally, future directions for research will also be discussed.

Mechanism of Action

The mechanism of action of 4-methyl-3-[(2-methylbenzyl)thio]-5-(2-thienylmethyl)-4H-1,2,4-triazole is not fully understood. However, studies have suggested that this compound induces apoptosis (cell death) in cancer cells by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication. Additionally, this compound has been shown to inhibit the activity of tubulin, a protein that is involved in cell division.
Biochemical and Physiological Effects:
Studies have shown that 4-methyl-3-[(2-methylbenzyl)thio]-5-(2-thienylmethyl)-4H-1,2,4-triazole exhibits several biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell division. Additionally, this compound has been shown to exhibit anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 4-methyl-3-[(2-methylbenzyl)thio]-5-(2-thienylmethyl)-4H-1,2,4-triazole in lab experiments is its potent antitumor activity. This compound has been shown to exhibit potent antitumor activity against various cancer cell lines, making it an attractive candidate for further investigation. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on 4-methyl-3-[(2-methylbenzyl)thio]-5-(2-thienylmethyl)-4H-1,2,4-triazole. One of the potential future directions is to investigate the potential of this compound as a chemotherapeutic agent for the treatment of various types of cancer. Additionally, further investigation is needed to understand the mechanism of action of this compound and its potential side effects. Furthermore, future studies could investigate the potential of this compound as an anti-inflammatory and antioxidant agent. Finally, research could focus on developing more efficient synthesis methods for this compound to increase its availability for further investigation.

Scientific Research Applications

4-methyl-3-[(2-methylbenzyl)thio]-5-(2-thienylmethyl)-4H-1,2,4-triazole has been studied for its potential applications in various scientific research fields. One of the significant applications of this compound is in the field of medicinal chemistry, where it has been investigated for its potential as an antitumor agent. Studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells.